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Compound of Interest

Compound Name: 3'-Methylflavokawin

Cat. No.: B1150488 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 3'-Methylflavokawin is not readily

available. The following guidance is based on the safety profiles of structurally similar

compounds, such as 3-Methylflavone-8-carboxylic acid, and established best practices for

handling laboratory chemicals of this nature. A thorough risk assessment should be conducted

for 3'-Methylflavokawin before commencing any work.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling 3'-Methylflavokawin. It offers

procedural, step-by-step guidance on personal protective equipment, handling protocols, and

disposal plans to ensure laboratory safety and regulatory compliance.

Hazard Identification and Risk Assessment
Based on data for similar flavone compounds, 3'-Methylflavokawin should be handled as a

substance that is potentially harmful if swallowed, and may cause skin, eye, and respiratory

irritation.[1][2][3]

Summary of Potential Hazards:
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Hazard Classification GHS Hazard Statement

Skin Corrosion/Irritation H315: Causes skin irritation[1][2][3]

Serious Eye Damage/Irritation H319: Causes serious eye irritation[1][2][3]

Specific target organ toxicity (single exposure) H335: May cause respiratory irritation[1][2][3]

Personal Protective Equipment (PPE)
A comprehensive PPE program is critical for minimizing exposure. The selection of appropriate

PPE should be based on a site-specific risk assessment.

Recommended PPE for Handling 3'-Methylflavokawin:
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PPE Category Specification

Eye and Face Protection

Chemical splash goggles or safety glasses

meeting current standards should be worn.[4] A

face shield may be necessary when there is a

significant risk of splashing.[5][6]

Hand Protection

Chemical-resistant gloves (e.g., nitrile or butyl

rubber) are required.[7] Gloves should be

inspected for integrity before each use and

changed regularly, or immediately if

contaminated.

Body Protection

A laboratory coat or chemical-resistant apron

should be worn.[6] For procedures with a higher

potential for exposure, chemical-resistant

coveralls may be necessary.[4]

Footwear

Closed-toe shoes are mandatory in the

laboratory. Chemical-resistant boots may be

required for large-scale operations or spill

cleanup.[5]

Respiratory Protection

Work with solid 3'-Methylflavokawin that may

generate dust, or any procedure with the

potential for aerosolization, should be conducted

in a chemical fume hood.[7] If a fume hood is

not available or insufficient, a NIOSH-approved

air-purifying respirator with appropriate

cartridges should be used.[8][9]

Operational Plan for Handling and Storage
3.1. Engineering Controls

Ventilation: Always handle 3'-Methylflavokawin in a well-ventilated area.[1] A chemical fume

hood is the preferred engineering control to minimize inhalation exposure.[7]
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Safety Equipment: Ensure that an eyewash station and safety shower are readily accessible

in the work area.[2]

3.2. Safe Handling Practices

Avoid contact with skin, eyes, and clothing.[1]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools and take precautionary measures against static discharge if the

compound is flammable or handled in a flammable solvent.[10]

Do not eat, drink, or smoke in areas where 3'-Methylflavokawin is handled.[3]

Wash hands thoroughly after handling.[2][3]

3.3. Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Store away from incompatible materials and foodstuff containers.[1]

The storage area should be locked to restrict access.[2][3]

Spill Management and Emergency Procedures
Immediate and appropriate action is necessary in the event of a spill to prevent exposure and

environmental contamination.

Step-by-Step Spill Cleanup:

Evacuate and Secure: Evacuate non-essential personnel from the spill area and restrict

access.[7]

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the hood

running.[7]
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Personal Protective Equipment: Don the appropriate PPE, including respiratory protection if

necessary, before attempting to clean the spill.

Containment: For solid spills, carefully sweep or scoop the material to avoid generating dust.

For liquid spills, use an inert absorbent material like vermiculite or sand.[7]

Collection: Collect the spilled material and absorbent into a designated, labeled hazardous

waste container.[11]

Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and

water. All cleaning materials must be disposed of as hazardous waste.[7]

Disposal Plan
Disposal of 3'-Methylflavokawin and any contaminated materials must be handled as

hazardous chemical waste in accordance with local, state, and federal regulations.

Step-by-Step Disposal Protocol:

Waste Segregation: Collect all waste containing 3'-Methylflavokawin (e.g., unused

compound, contaminated consumables, spill cleanup materials) in a dedicated, sealed, and

properly labeled hazardous waste container.[7][12] Keep solid and liquid waste streams

separate.[11]

Container Management: Use containers that are compatible with the chemical waste. Keep

containers closed except when adding waste.[13] Do not overfill containers.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"3'-Methylflavokawin," and any other identifiers required by your institution.[12][13]

Storage of Waste: Store hazardous waste containers in a designated satellite accumulation

area that is secure and away from incompatible materials.[13]

Final Disposal: Arrange for the collection of the hazardous waste by a licensed

environmental waste management service.[11] Do not dispose of 3'-Methylflavokawin down

the drain or in the regular trash.[11]
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Caption: Workflow for the safe handling of 3'-Methylflavokawin.
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Caption: Procedural flow for the disposal of 3'-Methylflavokawin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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